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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of p-

ethoxybenzoic acid, a compound of interest in pharmaceutical and materials science. This

document outlines standard experimental protocols for the determination of these properties

and presents the data in a clear, tabular format for ease of reference and comparison.

Core Physical and Chemical Properties
p-Ethoxybenzoic acid, also known as 4-ethoxybenzoic acid, is a white crystalline solid.[1] Its

fundamental properties are summarized below.
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Property Value Reference

Molecular Formula C₉H₁₀O₃ [1][2][3]

Molecular Weight 166.17 g/mol [2][4][5]

CAS Number 619-86-3 [1][2]

Appearance White crystalline powder/solid [1][2]

Melting Point 197-201 °C [1][3][6][7]

Boiling Point ~291.2 °C (estimated) [3][8]

Density ~1.17 g/cm³ (rough estimate) [6][9]

pKa 4.49 [2][6]

LogP (o/w) 2.39 [6][8]

Solubility Profile
The solubility of p-ethoxybenzoic acid is a critical parameter for its application in various fields.

Solvent Solubility Reference

Water 583 mg/L at 25 °C (estimated) [6][8]

Hot Methanol Almost transparent [6][9]

Alcohol Soluble [6]

Ether Soluble [6]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and quality control of p-

ethoxybenzoic acid.
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Technique Key Features Reference

¹H NMR Spectra available [10][11]

¹³C NMR Spectra available [12][13]

FTIR Spectra available [4][12]

UV-Vis Spectra available [12][13]

Mass Spectrometry Spectra available [4][12][14][15]

Experimental Protocols
The following sections detail the methodologies for determining the key physical constants of p-

ethoxybenzoic acid.

Determination of Melting Point
The melting point of p-ethoxybenzoic acid can be determined using the capillary method with a

melting point apparatus.

Protocol:

Sample Preparation: A small amount of finely powdered, dry p-ethoxybenzoic acid is packed

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a steady rate (e.g., 2 °C/min).

Observation: The temperature at which the substance first begins to melt and the

temperature at which the last crystal melts are recorded as the melting point range. For a

pure compound like p-ethoxybenzoic acid, this range should be narrow.

Determination of Boiling Point
As p-ethoxybenzoic acid is a solid at room temperature with a high boiling point, its boiling

point is typically estimated or determined under reduced pressure. A standard method for

organic compounds is the Siwoloboff method.
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Protocol:

Sample Preparation: A small amount of p-ethoxybenzoic acid is placed in a fusion tube. A

sealed capillary tube is inverted and placed inside the fusion tube.

Heating: The fusion tube is attached to a thermometer and heated in a suitable heating bath

(e.g., paraffin oil).

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. The heat is then removed. The temperature at which the liquid is drawn back into the

capillary tube is recorded as the boiling point.

Determination of Density
The density of solid p-ethoxybenzoic acid can be determined by the gas pycnometry method.

Protocol:

Sample Preparation: A known mass of p-ethoxybenzoic acid is placed in the sample

chamber of a gas pycnometer.

Measurement: The chamber is filled with an inert gas (e.g., helium) to a known pressure. The

gas is then allowed to expand into a reference chamber of known volume.

Calculation: By measuring the pressure change, the volume of the solid sample can be

determined using the ideal gas law. The density is then calculated by dividing the mass of

the sample by its volume.

Determination of Solubility
The solubility of p-ethoxybenzoic acid in various solvents can be determined by preparing a

saturated solution and measuring the concentration of the dissolved solid.

Protocol:

Saturated Solution Preparation: An excess amount of p-ethoxybenzoic acid is added to a

known volume of the solvent in a sealed container.
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Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached.

Analysis: The undissolved solid is removed by filtration or centrifugation. The concentration

of p-ethoxybenzoic acid in the clear supernatant is then determined using a suitable

analytical technique, such as UV-Vis spectroscopy or HPLC, against a calibration curve.

Determination of pKa
The acid dissociation constant (pKa) of p-ethoxybenzoic acid can be determined by

potentiometric titration.

Protocol:

Solution Preparation: A known concentration of p-ethoxybenzoic acid is dissolved in a

suitable solvent mixture (e.g., water-acetonitrile).

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH),

while the pH is monitored using a calibrated pH meter.

Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pH at the half-

equivalence point corresponds to the pKa of the acid.

Experimental Workflow Visualization
The logical flow for the experimental determination of the physical constants of p-

ethoxybenzoic acid is outlined in the diagram below.
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Workflow for Physical Constant Determination of p-Ethoxybenzoic Acid

Sample Preparation

Physicochemical Properties Spectroscopic Analysis

p-Ethoxybenzoic Acid Sample

Purification (Recrystallization)

Drying

Melting Point Determination Boiling Point Determination Density Measurement Solubility Assessment pKa Determination NMR (¹H, ¹³C) Spectroscopy FTIR Spectroscopy UV-Vis Spectroscopy Mass Spectrometry

Data Analysis and Interpretation

Technical Report Generation

Click to download full resolution via product page

Caption: A logical workflow for the determination of physical constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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